Cas no 116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-)
116314-64-8 structure
Product Name:Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
CAS No:116314-64-8
MF:C8H5F3O3
MW:206.118713140488
CID:131179
PubChem ID:19389188
Update Time:2025-04-19
Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
- 3,4-dihydroxy-5-(trifluoromethyl)benzaldehyde
- Benzaldehyde, 3,4-dihydroxy-5-(trifluoromethyl)- (9CI)
- 3,4-Dihydroxy-5-trifluoromethyl-benzaldehyde
- 116314-64-8
- DTXSID90598608
- 3,4-dihydroxy-5-trifluoromethylbenzaldehyde
- CHEMBL166908
- SCHEMBL8848334
- BDBM50017847
-
- Inchi: 1S/C8H5F3O3/c9-8(10,11)5-1-4(3-12)2-6(13)7(5)14/h1-3,13-14H
- InChI Key: ZPXDAYCKOAHUCE-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=O)C=C(C=1O)O)(F)F
Computed Properties
- Exact Mass: 206.01905
- Monoisotopic Mass: 206.01907850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-) Related Products
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